Cas no 2228757-27-3 (4-[(2-Ethynylphenyl)methyl]piperidin-4-ol)

• Product Name: 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol
• CAS No: 2228757-27-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6029652
• PubChem ID: 165638736
• Update Time: 2025-05-20

4-[(2-Ethynylphenyl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2228757-27-3
• 4-[(2-ethynylphenyl)methyl]piperidin-4-ol
• EN300-1819243
• 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol

• Inchi： 1S/C14H17NO/c1-2-12-5-3-4-6-13(12)11-14(16)7-9-15-10-8-14/h1,3-6,15-16H,7-11H2
• InChI Key： GLCWQGURMANYGA-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2C#C)CCNCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol

Professional Introduction to 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol (CAS No. 2228757-27-3)

4-[(2-Ethynylphenyl)methyl]piperidin-4-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 2228757-27-3, represents a fascinating example of how structural modifications can lead to novel pharmacological properties. The molecular structure of this compound features a piperidine ring substituted with a 2-ethynylphenylmethyl group, which contributes to its unique chemical and biological characteristics. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and its relevance in contemporary research.

The piperidine moiety is a common structural motif in many bioactive molecules, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In the case of 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol, the presence of the 2-ethynylphenylmethyl group introduces additional complexity, potentially influencing both the compound's metabolic stability and its interaction with biological receptors. The ethynyl group, in particular, can serve as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and mode of interaction of 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol with various biological targets with high accuracy. These studies suggest that the compound may exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in neurological disorders. The phenyl ring's ethynyl substitution further enhances its potential as a pharmacophore, facilitating hydrogen bonding and π-stacking interactions that are crucial for drug-receptor binding.

In the realm of drug discovery, 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol has emerged as a promising candidate for further investigation. Its unique structural features make it an attractive scaffold for developing novel therapeutics. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity by binding to specific pockets on the target protein has been highlighted in several preliminary studies.

The synthesis of 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The pharmacokinetic properties of 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol are also of great interest. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it may have good oral bioavailability and suitable half-life for therapeutic use. Additionally, its metabolic stability has been assessed through in vitro studies, revealing that it is resistant to degradation by major cytochrome P450 enzymes, which is crucial for minimizing drug-drug interactions.

The potential therapeutic applications of 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol are diverse and span multiple disease areas. In oncology research, the compound has shown promise as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cells. By blocking these kinases' activity, it may help inhibit tumor growth and proliferation. Furthermore, its structural similarity to known antipsychotic agents suggests that it could also have neuropharmacological effects, potentially making it useful in treating neurological disorders such as schizophrenia or Alzheimer's disease.

In conclusion, 4-[(2-Ethynylphenyl)methyl]piperidin-4-ol (CAS No. 2228757-27-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a piperidine ring and a 2-ethynylphenylmethyl substituent makes it a versatile scaffold for drug development. With ongoing research exploring its pharmacological properties and potential therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments across various disease areas.